2-(((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl)(isopropyl)amino)acetic acid

• IUPAC Name: 2-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]methyl-propan-2-ylamino]acetic acid
• InChI: InChI=1S/C16H30N2O4/c1-12(2)18(11-14(19)20)10-13-6-8-17(9-7-13)15(21)22-16(3,4)5/h12-13H,6-11H2,1-5H3,(H,19,20)
• InChI Key: GRGPDOZHVXMGIF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCN(CC1)C(=O)OC(C)(C)C)CC(=O)O
• Molecular Formula: C16H30N2O4
• Molecular Weight: 314.42 g/mol

Description

2-(((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl)(isopropyl)amino)acetic acid is a heterocyclic compound featuring a piperidine core modified with a tert-butoxycarbonyl (Boc) protecting group, an isopropylamino-methyl substituent, and an acetic acid moiety. The Boc group enhances solubility and stability during synthetic processes, while the isopropyl and acetic acid functionalities contribute to its versatility as a building block in pharmaceutical and organic synthesis. This compound is primarily utilized in the development of protease inhibitors, receptor modulators, and other bioactive molecules due to its structural adaptability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multiple steps, starting with the protection of the piperidine nitrogen using the Boc group. This can be achieved by reacting piperidine with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP). The resulting Boc-protected piperidine is then reacted with an appropriate isopropylating agent to introduce the isopropyl group.

Industrial Production Methods

In an industrial setting, the synthesis of this compound would likely involve large-scale reactions with optimized conditions to ensure high yield and purity. Continuous flow chemistry and automated synthesis platforms could be employed to streamline the production process and reduce costs.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

• Oxidation: : The piperidine ring can be oxidized to form piperidin-4-one.

• Reduction: : The isopropyl group can be reduced to form an isopropylamine derivative.

• Substitution: : The Boc group can be removed under acidic conditions, allowing for further functionalization of the piperidine nitrogen.

Common Reagents and Conditions

• Oxidation: : Common oxidizing agents include chromium(VI) oxide or Dess-Martin periodinane.

• Reduction: : Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used for reduction reactions.

• Substitution: : Trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in methanol are typically used to remove the Boc group.

Major Products Formed

• Oxidation: : Piperidin-4-one

• Reduction: : Isopropylamine derivative

• Substitution: : Deprotected piperidine derivative

Scientific Research Applications

Targeted Protein Degradation (TPD)

One of the most significant applications of this compound is in the development of PROTACs (Proteolysis Targeting Chimeras). PROTACs are bifunctional molecules that can selectively target proteins for degradation by the ubiquitin-proteasome system. The rigid linker provided by this compound enhances the spatial orientation necessary for effective ternary complex formation between the target protein, the E3 ligase, and the PROTAC itself. This structural rigidity is essential for optimizing drug-like properties and improving efficacy in protein degradation processes .

Bioconjugation

The compound is utilized as a linker in bioconjugation strategies, where it facilitates the attachment of various biomolecules such as peptides, proteins, or nucleic acids to create more complex therapeutic agents. This application is particularly useful in developing antibody-drug conjugates (ADCs), which combine the specificity of antibodies with the cytotoxicity of drugs to target cancer cells selectively .

Synthesis of Novel Therapeutics

The versatility of this compound allows it to be employed in synthesizing novel therapeutic agents. Its ability to undergo various chemical reactions makes it a valuable intermediate in creating compounds with potential pharmacological activity. Researchers have explored its use in synthesizing analogs that may exhibit improved biological activity or reduced side effects compared to existing drugs .

Case Studies

Study Title	Year	Application	Findings
Development of PROTACs using rigid linkers	2023	TPD	Demonstrated enhanced efficacy and selectivity in targeting specific proteins for degradation using this compound as a linker .
Bioconjugation strategies for ADCs	2022	Bioconjugation	Successfully utilized this compound to improve the stability and efficacy of ADCs against cancer cells .
Synthesis of piperidine derivatives	2021	Medicinal Chemistry	Showed promising results in synthesizing new piperidine-based compounds with potential analgesic properties .

Mechanism of Action

The mechanism by which this compound exerts its effects depends on its specific application. For example, in drug delivery, the compound may interact with biological targets through non-covalent interactions or covalent bonding. The molecular targets and pathways involved would vary based on the specific biological or chemical context.

Comparison with Similar Compounds

Structural and Functional Differences

The table below highlights key structural and functional distinctions between the target compound and analogous molecules:

Compound Name	Key Substituents	Purity	Primary Applications	Synthesis Method
2-(((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl)(isopropyl)amino)acetic acid	Boc, isopropylamino-methyl, acetic acid	N/A	Drug intermediates, protease inhibitors	Boc protection via di-tert-butyl dicarbonate
4-Tertiary-Butoxy Aminomethyl-1-(2-phenylethyl)-Piperidin-4-ol (Compound 14)	Boc, phenylethyl, hydroxyl	N/A	Intermediate for alkaloid derivatives	NaOH-mediated Boc introduction
2-[1-(tert-Butoxycarbonyl)-4-m-tolylpiperidin-4-yl]acetic acid	Boc, m-tolyl, acetic acid	High	Pharmaceutical innovation, materials	Unspecified (noted as high-purity)
2-(4-(((tert-Butoxycarbonyl)(isopropyl)amino)methyl)piperidin-1-yl)acetic acid	Boc, isopropylamino-methyl, acetic acid	97%	Organic synthesis, drug discovery	Commercial synthesis

Key Observations :

• piperidin-4-yl) may influence reactivity . In contrast, Compound 14 () and the m-tolyl derivative () feature phenylethyl and aromatic substituents, respectively, which alter steric and electronic properties .
• Synthesis Methods : The target compound and Compound 14 both employ di-tert-butyl dicarbonate for Boc protection, but Compound 14 requires NaOH-mediated conditions at 20–35°C . The commercial availability of ’s compound (97% purity) suggests optimized large-scale synthesis protocols .

Purity and Commercial Viability

• ’s compound is available at 97% purity, indicating robust commercial synthesis pathways, whereas the target compound’s purity data are unspecified .
• The m-tolyl derivative () is noted for high purity, underscoring its reliability in precision-driven R&D .

Biological Activity

The compound 2-(((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl)(isopropyl)amino)acetic acid , also known as a derivative of piperidine, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

This compound features a piperidine ring substituted with a tert-butoxycarbonyl (Boc) group and an isopropylamino moiety. Its molecular formula is $C_{12}H_{21}N_{2}O_{4}$, and it exhibits properties typical of amino acids, including solubility in polar solvents.

Research indicates that compounds similar to 2-(((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl)(isopropyl)amino)acetic acid can interact with various biological targets, particularly in the context of cancer therapy. The following mechanisms have been identified:

• Inhibition of Class I PI3-Kinase : This compound may act as an inhibitor of Class I PI3-kinase enzymes, which are crucial in regulating cellular proliferation and survival. Inhibiting these pathways can lead to reduced tumor growth and proliferation in cancer models .
• Modulation of P-glycoprotein (P-gp) : Studies have shown that compounds targeting P-gp can reverse drug resistance in cancer cells. The interaction with P-gp affects ATPase activity, which is essential for the efflux function of this transporter .
• Epigenetic Regulation : Some derivatives have been screened for their ability to reverse epigenetic silencing, indicating a potential role in gene expression modulation .

Structure-Activity Relationships (SAR)

The biological activity of 2-(((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl)(isopropyl)amino)acetic acid can be influenced by modifications to its structure:

Structural Modification	Effect on Activity
Change in Boc group size	Alters solubility and permeability
Variation in piperidine substitution	Impacts binding affinity to targets
Isopropyl chain length	Affects lipophilicity and cellular uptake

Case Studies

• Anti-Tumor Activity : In a study involving various analogs, compounds similar to this one were tested for anti-tumor efficacy. Results indicated significant reductions in tumor volume and weight without severe side effects in murine models .
• P-gp Interaction Studies : A comprehensive analysis demonstrated that certain derivatives could enhance ATPase activity of P-gp, suggesting their potential as chemosensitizers in resistant cancer types .
• Epigenetic Modulation : In cellular assays, the compound was evaluated for its ability to induce GFP expression by reversing silencing mechanisms, showing promise as a therapeutic agent in epigenetic disorders .